Cas no 2228170-46-3 (4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol)

• Product Name: 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol
• CAS No: 2228170-46-3
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 5804394
• PubChem ID: 165780042
• Update Time: 2025-06-13

4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol
• EN300-1927024
• 2228170-46-3

• Inchi： 1S/C12H18BrNO2/c1-12(2,14)5-4-8-6-9(13)11(15)10(7-8)16-3/h6-7,15H,4-5,14H2,1-3H3
• InChI Key： CNBJRKYUVIELNY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCC(C)(C)N)OC)O

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol

Comprehensive Overview of 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol (CAS No. 2228170-46-3)

The compound 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol (CAS No. 2228170-46-3) is a brominated phenolic derivative with a unique structural framework, combining an aminoalkyl side chain and a methoxy group. This molecular architecture positions it as a promising candidate for applications in pharmaceutical research, agrochemical development, and specialty chemical synthesis. Its bromophenol core and functionalized side chain contribute to its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for halogenated phenols and aminoalkyl-substituted aromatics has surged due to their utility in drug discovery and material science. Researchers are particularly interested in 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol for its potential role in modulating biological pathways, such as enzyme inhibition or receptor binding. The presence of the bromo group enhances its electrophilic properties, enabling selective cross-coupling reactions, while the methoxy group offers stability and solubility advantages.

From an industrial perspective, CAS No. 2228170-46-3 aligns with the growing trend toward sustainable and efficient synthetic methodologies. Innovations in green chemistry and catalytic processes have spurred interest in optimizing the production of such compounds. Environmental concerns and regulatory pressures are driving the adoption of atom-economical routes, minimizing waste and hazardous byproducts. This compound’s synthesis can benefit from advancements in microwave-assisted reactions or flow chemistry, which improve yield and reduce energy consumption.

Analytical characterization of 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, a critical factor for pharmaceutical-grade intermediates. The compound’s logP and pKa values are also of interest, as they influence its pharmacokinetic behavior in drug development scenarios.

In the context of AI-driven drug discovery, CAS No. 2228170-46-3 has garnered attention as a fragment or building block in virtual screening libraries. Computational tools like molecular docking and QSAR modeling can predict its interactions with biological targets, accelerating lead optimization. This aligns with the broader industry shift toward data-driven research and high-throughput screening.

Safety and handling protocols for 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under current regulations, its amino and bromo functionalities warrant cautious storage conditions to prevent degradation or unintended reactions.

Market trends indicate rising investments in custom synthesis and contract manufacturing for niche intermediates like this compound. Suppliers are increasingly offering gram-to-kilogram scale production with tailored purity specifications, catering to diverse R&D needs. The compound’s patent landscape and regulatory status are also key considerations for commercial viability.

In summary, 4-(3-amino-3-methylbutyl)-2-bromo-6-methoxyphenol (CAS No. 2228170-46-3) represents a multifaceted chemical entity with significant potential across scientific and industrial domains. Its structural features and reactivity profile make it a valuable asset in modern chemistry, particularly in alignment with trends like sustainability, computational design, and precision synthesis.